tert-Butyl 3,8-diazabicyclo[3.2.1]octane-3-carboxylate hydrochloride

• Molecular Formula: C11H21ClN2O2
• Molecular Weight: 248.75 g/mol
• IUPAC Name: tert-butyl 3,8-diazabicyclo[3.2.1]octane-3-carboxylate;hydrochloride
• InChI: InChI=1S/C11H20N2O2.ClH/c1-11(2,3)15-10(14)13-6-8-4-5-9(7-13)12-8;/h8-9,12H,4-7H2,1-3H3;1H
• InChI Key: CFRIMRWKTJZKQV-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CC2CCC(C1)N2.Cl

Description

Tert-Butyl 3,8-diazabicyclo[3.2.1]octane-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C11H21ClN2O2 and its molecular weight is 248.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium on carbon (10% w/w, 500 mg) was added to a solution of 8-benzyl-3-(tert-butoxycarbonyl)-3,8-diazabicyclo[3.2.1]octane hydrochloride (16.5 g, 48.0 mmol, see step (h) above) in methanol (250 mL) under a nitrogen atmosphere at 25° C. The nitrogen atmosphere was exchanged for a hydrogen atmosphere (1 atm of pressure) and the reaction was stirred rapidly. After 4 h the stirring was stopped and the reaction was filtered through a pad of Celite®. The filtrate was concentrated in vacuo to afford an off-white solid (11.6 g). The solid was slurried in acetonitrile, collected and dried in vacuo to afford 10.5 g (86%) of the title compound.